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Compound of Interest

Compound Name: N-Methylpyrrolidone

Cat. No.: B10776118 Get Quote

Abstract: N-Methyl-2-pyrrolidone (NMP) is a widely used organic solvent in the manufacturing

of lithium-ion batteries.[1] Its primary function is to dissolve the polyvinylidene fluoride (PVDF)

binder and create a homogeneous slurry containing the active material and conductive

additives.[2][3] This slurry is then coated onto a current collector to form the battery electrode.

[4] These application notes provide detailed protocols for the use of NMP in the laboratory-

scale preparation of battery electrodes, summarize key quantitative parameters, and outline

essential safety procedures.

Introduction to N-Methylpyrrolidone (NMP)
N-Methyl-2-pyrrolidone is a polar aprotic solvent with excellent chemical and thermal stability.

[5] Its ability to effectively dissolve the PVDF binder is crucial for ensuring strong adhesion

between the electrode components and the current collector, which is vital for battery

performance and longevity.[3][6] The quality of the NMP solvent directly impacts the quality of

the final electrode coating.[1] While NMP is highly effective, it is also associated with health and

environmental risks, making strict adherence to safety protocols imperative.[7][8]

Key Properties of N-Methylpyrrolidone (NMP)
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Property Value References

Molecular Formula C5H9NO [9]

Appearance Colorless transparent liquid [1][9]

Boiling Point 202-204 °C [5][9][10]

Melting Point -24 °C [9]

Flash Point 91-95 °C [7][9]

Density ~1.028 g/mL [9]

Purity (Battery Grade) ≥ 99.90% [9]

Solubility
Soluble in water and various

organic solvents
[9]

Experimental Workflow for Electrode Preparation
The following diagram illustrates the typical workflow for preparing a battery electrode using an

NMP-based slurry.

Slurry Preparation Electrode Fabrication Final Product

1. Prepare PVDF Solution
(Dissolve PVDF in NMP)

2. Add Conductive Additive
(e.g., Carbon Black)

3. Add Active Material
(e.g., NMC, LFP)

4. Homogenize Slurry
(Planetary Mixing)

5. Degas Slurry
(Vacuum Defoaming)

6. Slurry Coating
(Blade Coating on Current Collector)

Transfer 7. Drying
(Solvent Evaporation in Oven)

8. Calendering
(Pressing Electrode) 9. Final Vacuum Drying Finished Electrode

Click to download full resolution via product page

Caption: Workflow for NMP-based battery electrode preparation.

Protocol: Cathode Slurry Preparation
This protocol details the steps for preparing a typical NMP-based cathode slurry for a lithium-

ion battery.

3.1 Materials and Equipment
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Active Material: e.g., Lithium Nickel Manganese Cobalt Oxide (NMC) or Lithium Iron

Phosphate (LFP)

Conductive Additive: e.g., Super P or C45 Carbon Black

Binder: Polyvinylidene fluoride (PVDF)

Solvent: N-Methylpyrrolidone (NMP), battery grade (purity ≥ 99.9%)

Equipment: Planetary centrifugal mixer, vacuum pump, sealed mixing tank, precision

balance, spatula.

3.2 Experimental Procedure

Binder Dissolution:

In a mixing tank, add a pre-calculated amount of NMP solvent.

Gradually add the PVDF powder to the NMP while stirring.

Continue stirring for 4-6 hours until the PVDF is completely dissolved, forming a clear,

viscous solution (often referred to as PVDF glue).[11] The solid content of this solution is

typically controlled between 5% and 10%.[11]

Allow the solution to stand for at least 12 hours (or apply a vacuum) to eliminate any

bubbles formed during mixing.[11]

Addition of Conductive Agent:

Transfer a precise amount of the PVDF-NMP solution to the planetary mixer.

Add the conductive agent (e.g., carbon black).

Mix at a high speed (e.g., 500±50 rpm rotation) for approximately 1 hour to ensure the

lightweight carbon particles are fully wetted and dispersed into the viscous solution.[11]

Addition of Active Material:
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Gradually add the active material powder in portions. For instance, add 50% of the total

active material and mix for 5 minutes.[11]

Add the remaining 50% of the active material and continue mixing for at least 1.5 hours.

[11] Scrape the mixing paddles as needed to ensure all powder is incorporated.

Final Homogenization and Viscosity Adjustment:

Add the remaining NMP solvent to the mixture to achieve the target solid content and

viscosity.

Increase the mixing speed (e.g., 800-1300 rpm rotation) and continue mixing for 1.5-2

hours to ensure a completely homogeneous slurry.[11]

After high-speed mixing, reduce the speed for a brief cooling-down period.[11]

Degassing:

Before coating, the slurry should be deaerated using a vacuum to remove any trapped air

bubbles, which can cause defects in the final electrode.[12]

3.3 Typical Slurry Formulation Parameters

Parameter Typical Value Range References

Solid Component Ratio (Active

Material : Binder : Conductive

Additive)

90-96 : 2-5 : 2-5 (wt%) [5][13]

Total Solid Content in Slurry 55 - 80 wt% [14]

Final Slurry Viscosity 1000 - 10000 cps [14][15]

Protocol: Electrode Coating and Drying
This protocol describes the coating of the prepared slurry onto a current collector and the

subsequent drying process.

4.1 Materials and Equipment
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Prepared Slurry

Current Collector: Aluminum foil for cathodes

Equipment: Doctor blade coater, vacuum oven, fume hood.

4.2 Experimental Procedure

Coating:

Secure the aluminum current collector foil onto the flat surface of the coater.

Pour a line of the prepared slurry in front of the doctor blade.

Move the doctor blade across the foil at a constant, controlled speed to apply a uniform

wet film. The thickness is determined by the gap set on the doctor blade.

Drying:

Carefully transfer the coated electrode into an oven.

The drying process is critical for evaporating the NMP solvent to create a porous electrode

structure.[16]

A multi-stage drying process is often recommended. A preliminary drying step can be

performed at a lower temperature (e.g., 60-80 °C) for 1 hour to slowly evaporate the bulk

of the NMP.[5][17]

Follow this with a more intensive drying step under vacuum at a higher temperature (e.g.,

120 °C) for at least 12 hours to remove residual solvent.[5][16]

4.3 Typical Electrode Drying Parameters
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Parameter
Typical Value
Range

Notes References

Initial Drying

Temperature
60 - 100 °C

For evaporating the

bulk of the NMP

solvent.

[4][5][10]

Final Drying

Temperature
120 - 150 °C

Under vacuum to

remove all residual

solvent.

[5][16][17]

Drying Time 1 to 24 hours

Highly dependent on

coating thickness,

solid loading, and

temperature.

[5][16]

Atmosphere
Air (initial), Vacuum

(final)

Vacuum is essential

for complete solvent

removal.

[5][17]

Safety Protocols for Handling NMP
NMP is classified as a reproductive hazard and can be absorbed through the skin or by

inhalation.[7][8][18] Strict adherence to safety protocols is mandatory.

5.1 Personal Protective Equipment (PPE)

Gloves: Wear chemical-resistant gloves. Butyl rubber or laminated polyethylene (e.g.,

SilverShield®) are recommended. NMP can penetrate standard nitrile or latex gloves.[8]

Eye Protection: Chemical safety goggles and/or a full-face shield must be worn.[19]

Lab Coat/Apron: Wear an impervious lab coat or apron to prevent skin contact.[19]

Respiratory Protection: All work must be conducted in a certified chemical fume hood to

control vapor inhalation. If engineering controls are insufficient, a respirator with organic

vapor cartridges may be required.[8]

5.2 Handling and Storage

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://cheersonic-liquid.com/en/dry-electrode-process/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9045678/
https://www.politesi.polimi.it/retrieve/489a4ab1-373c-4e64-8ea0-2c87740a7db4/Investigating%20Different%20Convective%20Drying%20Conditions%20and%20the%20Impact%20on%20cracks%20and%20electrochemical%20performance%20%28Armin%20Kahrom--10602660%29.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9045678/
https://www.weatherall-uk.com/articles/sd-2500-series-for-lithium-ion-drying-applications/
https://www.researchgate.net/post/At_what_temperature_should_I_vaporize_NMP_to_form_a_paste_for_electrode_preparation
https://pmc.ncbi.nlm.nih.gov/articles/PMC9045678/
https://www.weatherall-uk.com/articles/sd-2500-series-for-lithium-ion-drying-applications/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9045678/
https://www.researchgate.net/post/At_what_temperature_should_I_vaporize_NMP_to_form_a_paste_for_electrode_preparation
https://www.researchgate.net/post/Why_is_NMP_preferred_as_a_solvent_for_PVDF_binder_in_the_battery_community_despite_knowing_that_PVDF_dissolves_in_other_solvents_too
https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/nmp.pdf
https://www.dupont.co.uk/content/dam/dupont/amer/us/en/corporate/about-us/Sustainability/product-stewardship-regulatory/N-Methyl-Pyrrolidone%20Product%20Safety%20Summary.pdf
https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/nmp.pdf
https://greenfield.com/wp-content/uploads/2018/11/Methyl-2-Pyrrolidone-NMP.pdf
https://greenfield.com/wp-content/uploads/2018/11/Methyl-2-Pyrrolidone-NMP.pdf
https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/nmp.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Use NMP only in well-ventilated areas, preferably within a chemical fume hood.

[20][21]

Ignition Sources: NMP is a combustible liquid. Keep it away from open flames, hot surfaces,

and other sources of ignition.[19][20]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from heat and direct light.[20]

5.3 Spill and Emergency Procedures

Spill: In case of a spill, evacuate the area. Remove all ignition sources. Contain the spill with

an absorbent material (e.g., sand, diatomaceous earth) and place it in a suitable container

for disposal.[21]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.[20]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Seek medical attention if irritation persists.[19]

Inhalation: Move the person to fresh air. Seek medical attention if you feel unwell.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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